Cas no 1211520-91-0 (6-Bromo-3-nitropyridine-2-carboxylic acid)

• Product Name: 6-Bromo-3-nitropyridine-2-carboxylic acid
• CAS No: 1211520-91-0
• MF: C₆H₃BrN₂O₄
• MW: 247.003020524979
• CID: 4685889
• Update Time: 2023-08-15

6-Bromo-3-nitropyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-3-nitropicolinic acid
• 6-Bromo-3-nitropyridine-2-carboxylic acid

• Inchi： 1S/C6H3BrN2O4/c7-4-2-1-3(9(12)13)5(8-4)6(10)11/h1-2H,(H,10,11)
• InChI Key： BMRNHERMMLNEHO-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(C(=O)O)=N1)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 229
• Topological Polar Surface Area: 96